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Introduction

AMP-90™ a trade name for a solution containing 90% 2-amino-2-methyl-1-propanol (AMP)
and 10% water, is a widely utilized alkanolamine in various industrial and pharmaceutical
applications. Its utility as a pH adjuster, co-dispersant, and corrosion inhibitor necessitates a
thorough understanding of its thermal stability and decomposition pathways. This technical
guide provides an in-depth analysis of the thermal behavior of AMP-90, consolidating available
data, outlining detailed experimental protocols, and visualizing key processes to support
research, development, and safe handling of this compound.

Data Presentation: Thermal Properties of 2-Amino-2-
methyl-1-propanol

The following tables summarize the key quantitative data related to the thermal stability and
properties of 2-amino-2-methyl-1-propanol, the active component of AMP-90.

Table 1: Thermogravimetric Analysis (TGA) Data for AqQueous Solutions of 2-Amino-2-methyl-1-
propanol
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Concentration (wt%) Onset Decomposition Temperature (°C)
8.91 64.89
17.82 70.21
26.73 78.45
Pure AMP (estimated) > 100

Data sourced from Murshid G., et al. (2011). The initial weight loss in agueous solutions is

attributed to the evaporation of water.[1]

Table 2: Representative Thermogravimetric Analysis (TGA) Profile of High-Purity 2-Amino-2-
methyl-1-propanol

Temperature Range (°C) Weight Loss (%) Associated Process

Evaporation of residual
25-150 <2% moisture and volatile

impurities.

150 - 250 950 Major decomposition of the
- N 6
compound.

> 250 < 3% Residual char.

Note: This table is representative of the expected behavior of a high-purity sample of 2-amino-
2-methyl-1-propanol under an inert atmosphere, based on the general thermal stability of
alkanolamines. Specific values can vary based on experimental conditions.

Table 3: Heat Capacity of 2-Amino-2-methyl-1-propanol as a Function of Temperature
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Temperature (°C) Heat Capacity (J/g-K)
30 2.72
40 2.74
50 2.77
60 2.81
70 2.85
80 2.90

Data sourced from Chiu, L.-F., et al. (1999).[2][3]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of thermal stability. The
following are standard protocols for Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) applicable to AMP-90.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of AMP-90 by
measuring its mass change as a function of temperature in a controlled atmosphere.

Instrumentation: A calibrated thermogravimetric analyzer.
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the AMP-90 sample into a clean, tared
TGA crucible (e.g., alumina or platinum).

e Instrument Setup:
o Place the sample crucible onto the TGA balance.

o Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 20-
50 mL/min for at least 30 minutes to ensure an inert atmosphere.
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e Thermal Program:
o Equilibrate the sample at a starting temperature of 25-30°C.

o Heat the sample from the starting temperature to a final temperature of 600°C at a
constant heating rate of 10°C/min.

o Data Collection: Continuously record the sample mass and temperature throughout the

experiment.
o Data Analysis:
o Plot the percentage of initial mass versus temperature to obtain the TGA curve.

o Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of the
maximum rates of mass loss.

o Determine the onset temperature of decomposition, defined as the temperature at which a
significant deviation from the baseline mass is observed.

Differential Scanning Calorimetry (DSC)

Objective: To identify and quantify thermal transitions such as melting, crystallization, and glass
transitions, and to measure heat capacity.

Instrumentation: A calibrated differential scanning calorimeter.
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the AMP-90 sample into a hermetically
sealed aluminum DSC pan.

e Instrument Setup:
o Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.
o Purge the cell with a high-purity inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

e Thermal Program for General Thermal Transitions:
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o Equilibrate the sample at a low temperature, for example, -50°C.

o Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above its expected
melting or decomposition point.

o Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting temperature.

o Perform a second heating scan under the same conditions as the first to observe any
changes in thermal behavior after the initial thermal history is erased.

o Thermal Program for Heat Capacity Measurement:

o

Perform a baseline run with two empty DSC pans.

[¢]

Run a sapphire standard under the same conditions to calibrate the heat flow signal.

[¢]

Run the AMP-90 sample under the identical temperature program.

[e]

Calculate the heat capacity based on the difference in heat flow between the sample, the
baseline, and the sapphire standard.[2][3]

» Data Analysis:
o Plot the heat flow versus temperature to obtain the DSC thermogram.

o Identify and quantify endothermic and exothermic peaks to determine melting points,
heats of fusion, and other transition energies.

Mandatory Visualization
Experimental Workflows
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Sample Preparation

Weigh 5-10 mg of AMP-90
into a TGA crucible

Instrument Setup

Place crucible in TGA
Purge with N2 (20-50 mL/min)

Thermal |Program

Equilibrate at 30°C
Heat to 600°C at 10°C/min

Data Analysis

Plot Mass vs. Temperature
Determine Onset Decomposition
Analyze DTG Curve

Click to download full resolution via product page

Caption: Workflow for Thermogravimetric Analysis (TGA) of AMP-90.
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Sample Preparation

Weigh 5-10 mg of AMP-90
into a hermetic DSC pan

Instrument Setup

Place sample and reference pans in DSC
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Caption: Workflow for Differential Scanning Calorimetry (DSC) of AMP-90.

Decomposition Pathway
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Caption: Proposed thermal decomposition pathway of AMP-90.
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Discussion of Thermal Stability and Decomposition
Mechanism

The thermal stability of AMP-90 is influenced by the presence of water and the surrounding
atmosphere. In aqueous solutions, the initial weight loss observed during thermogravimetric
analysis is due to the evaporation of water, with the onset of this process being dependent on
the concentration of AMP.[1] Anhydrous or high-concentration 2-amino-2-methyl-1-propanol
exhibits greater thermal stability, with significant decomposition generally occurring at
temperatures above 150°C.

Under certain conditions, particularly in the presence of carbon dioxide at elevated
temperatures (120-150°C), a primary thermal degradation pathway for 2-amino-2-methyl-1-
propanol involves the formation of a cyclic carbamate, 4,4-dimethyl-1,3-oxazolidin-2-one
(DMOZD).[4] This reaction is of particular interest in applications such as carbon capture,
where amines are subjected to high temperatures during the regeneration process. The
formation of DMOZD is thought to proceed through an AMP-carbamate intermediate.[4][5]

At higher temperatures, further decomposition occurs, leading to the formation of various
smaller volatile products. The exact composition of these products can vary depending on the
atmosphere (inert or oxidative) and the final temperature.

Conclusion

This technical guide provides a foundational understanding of the thermal stability and
decomposition of AMP-90. The presented data and experimental protocols offer a framework
for researchers and professionals to conduct reliable thermal analyses. The key takeaways are
that AMP-90's thermal stability is concentration-dependent in agqueous solutions, and its
decomposition at high temperatures can lead to the formation of cyclic byproducts like DMOZD,
in addition to other volatile compounds. For critical applications, it is recommended to perform
specific thermal analysis under the conditions relevant to the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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